Cas no 895262-65-4 (methyl 3-(4-benzylpiperazin-1-yl)sulfonylthiophene-2-carboxylate)

• Product Name: methyl 3-(4-benzylpiperazin-1-yl)sulfonylthiophene-2-carboxylate
• CAS No: 895262-65-4
• MF: C₁₇H₂₀N₂O₄S₂
• MW: 380.481701850891
• CID: 5440059
• Update Time: 2025-05-27

methyl 3-(4-benzylpiperazin-1-yl)sulfonylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• MDHLWOSGBLCRLY-UHFFFAOYSA-N
• methyl 3-(4-benzylpiperazin-1-yl)sulfonylthiophene-2-carboxylate

• Inchi： 1S/C17H20N2O4S2/c1-23-17(20)16-15(7-12-24-16)25(21,22)19-10-8-18(9-11-19)13-14-5-3-2-4-6-14/h2-7,12H,8-11,13H2,1H3
• InChI Key： MDHLWOSGBLCRLY-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(N1CCN(CC2=CC=CC=C2)CC1)(=O)=O

Additional information on methyl 3-(4-benzylpiperazin-1-yl)sulfonylthiophene-2-carboxylate

Research Update on Methyl 3-(4-Benzylpiperazin-1-yl)sulfonylthiophene-2-carboxylate (CAS: 895262-65-4)

Methyl 3-(4-benzylpiperazin-1-yl)sulfonylthiophene-2-carboxylate (CAS: 895262-65-4) is a synthetic compound of significant interest in the field of medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and oncological pathways. This research brief consolidates the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The compound's structural features, including the benzylpiperazine and thiophene carboxylate moieties, contribute to its unique interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy as a selective inhibitor of phosphodiesterase 10A (PDE10A), an enzyme implicated in neurodegenerative disorders such as Huntington's disease. The study demonstrated that methyl 3-(4-benzylpiperazin-1-yl)sulfonylthiophene-2-carboxylate exhibits a high binding affinity (IC50 = 12 nM) and favorable pharmacokinetic properties in preclinical models.

In addition to its neurological applications, recent research has investigated the compound's potential in oncology. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its role as a scaffold for developing small-molecule inhibitors of protein-protein interactions (PPIs) involved in cancer cell proliferation. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's derivatives, resulting in improved selectivity for oncogenic targets such as MDM2-p53.

From a synthetic chemistry perspective, advancements in the preparation of methyl 3-(4-benzylpiperazin-1-yl)sulfonylthiophene-2-carboxylate have been achieved through innovative catalytic methods. A 2023 report in Organic Process Research & Development described a scalable, one-pot synthesis using palladium-catalyzed C-S coupling, which improved yield (85%) and reduced byproduct formation compared to traditional approaches. This methodological refinement is critical for large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as metabolic stability and off-target effects require further optimization. Ongoing research aims to address these limitations through rational drug design and formulation strategies. Future directions include exploring its potential in combination therapies and expanding its application to other disease areas, such as inflammatory disorders.

In conclusion, methyl 3-(4-benzylpiperazin-1-yl)sulfonylthiophene-2-carboxylate (CAS: 895262-65-4) represents a versatile and pharmacologically relevant compound with broad therapeutic potential. Continued research into its mechanisms and derivatives will likely yield novel insights and applications in the coming years.